Cas no 854629-16-6 (3-Thiophenecarboxylic acid, 2,4,5-trichloro-)

• Product Name: 3-Thiophenecarboxylic acid, 2,4,5-trichloro-
• CAS No: 854629-16-6
• MF: C₅HCl₃O₂S
• MW: 231.48423743248
• CID: 5544463
• PubChem ID: 16638476
• Update Time: 2024-03-01

3-Thiophenecarboxylic acid, 2,4,5-trichloro- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2,4,5-trichloro-

• Inchi： 1S/C5HCl3O2S/c6-2-1(5(9)10)3(7)11-4(2)8/h(H,9,10)
• InChI Key： MONSIBKSHXUJAV-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=C(Cl)C=1C(O)=O

Computed Properties

• Exact Mass: 229.876284g/mol
• Monoisotopic Mass: 229.876284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids